Cas no 110186-13-5 (6-O-Acetylshanghiside methyl ester)

• Product Name: 6-O-Acetylshanghiside methyl ester
• CAS No: 110186-13-5
• MF: C₁₉H₂₈O₁₂
• MW: 448.418427467346
• CID: 1999725
• PubChem ID: 24150641
• Update Time: 2025-04-21

6-O-Acetylshanghiside methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-O-Acetylshanghiside methyl ester
• CHEMBL2048640
• methyl (1S,4aS,5R,7S,7aS)-5-acetyloxy-7-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
• ACon1_001810
• NCGC00180116-01
• 6-O-Acetylshanzhiside Methyl Ester
• 110186-13-5
• BRD-K80629001-001-01-1
• Methyl (1S,4as,5R,7S,7as)-5-(acetyloxy)-7-hydroxy-7-methyl-1-(((2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylic acid
• Methyl (1S,4as,5R,7S,7as)-5-(acetyloxy)-7-hydroxy-7-methyl-1-{[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylic acid
• methyl (1S,4aS,5R,7S,7aS)-5-acetyloxy-7-hydroxy-7-methyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta(c)pyran-4-carboxylate

• Inchi： 1S/C19H28O12/c1-7(21)29-9-4-19(2,26)12-11(9)8(16(25)27-3)6-28-17(12)31-18-15(24)14(23)13(22)10(5-20)30-18/h6,9-15,17-18,20,22-24,26H,4-5H2,1-3H3/t9-,10-,11+,12-,13-,14+,15-,17+,18+,19+/m1/s1
• InChI Key： GKXRBKPTVBNOEE-NGQYDJQZSA-N
• SMILES： O[C@@]1(C)C[C@H]([C@@H]2C(C(=O)OC)=CO[C@H]([C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 448.15807632g/mol
• Monoisotopic Mass: 448.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.262
• Topological Polar Surface Area: 181Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides